Cas no 1798679-89-6 (4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1798679-89-6
• MF: C₁₇H₁₇F₂NO₅S
• MW: 385.382390737534
• CID: 5375765
• Update Time: 2025-11-05

4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C17H17F2NO5S/c1-11-9-13(10-16(21)24-11)25-12-5-7-20(8-6-12)26(22,23)17-14(18)3-2-4-15(17)19/h2-4,9-10,12H,5-8H2,1H3
• InChI Key： YQHYAEAAEAGSJP-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(S(C3=C(F)C=CC=C3F)(=O)=O)CC2)=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.0±60.0 °C(Predicted)
• pka: -7.42±0.40(Predicted)

Additional information on 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

Comprehensive Overview of 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798679-89-6)

In the rapidly evolving field of medicinal chemistry, 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798679-89-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfonyl-piperidinyl derivative, characterized by its difluorophenyl moiety and pyran-2-one core, is being extensively studied for its pharmacological properties. Researchers are particularly intrigued by its potential role in modulating enzyme activity, making it a candidate for drug discovery programs targeting inflammatory and metabolic disorders.

The compound's molecular structure combines a piperidine ring with a sulfonyl linker, which enhances its binding affinity to biological targets. The presence of fluorine atoms in the 2,6-difluorophenyl group contributes to its metabolic stability and bioavailability, addressing a key challenge in modern drug development. Recent studies have highlighted its potential as a kinase inhibitor, sparking discussions in scientific forums about its applicability in oncology research. This aligns with the growing demand for targeted therapies, a hot topic in pharmaceutical R&D.

From a synthetic chemistry perspective, CAS No. 1798679-89-6 presents interesting challenges and opportunities. The ether linkage between the piperidinyl and pyran-2-one groups requires precise optimization to maintain compound stability while ensuring synthetic efficiency. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for characterizing this molecule, reflecting the broader industry trend toward advanced analytical methodologies in quality control.

The pharmacological profile of this compound is currently under investigation, with preliminary data suggesting favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion). Its lipophilic nature, conferred by the methyl group on the pyranone ring, may enhance membrane permeability—a critical factor in CNS drug development. This characteristic has generated interest among researchers exploring treatments for neurological conditions, a field experiencing increased public attention due to rising global health concerns.

In the context of green chemistry initiatives, the synthesis of 4-[[1-[(2,6-Difluorophenyl)sulfonyl]-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one offers opportunities for solvent optimization and catalytic improvements. The pharmaceutical industry's shift toward sustainable practices makes this aspect particularly relevant, as evidenced by numerous conference presentations on eco-friendly synthetic routes for complex heterocycles.

Patent landscapes reveal growing intellectual property activity surrounding this chemical entity, with applications spanning multiple therapeutic areas. The compound's structure-activity relationship (SAR) is being meticulously mapped, with particular focus on how modifications to the sulfonyl group or piperidine substitution affect biological activity. Such investigations are crucial for addressing current challenges in personalized medicine, another trending topic in healthcare innovation.

As research progresses, CAS 1798679-89-6 continues to demonstrate versatility in medicinal chemistry applications. Its balanced physicochemical properties make it a valuable scaffold for further derivatization, potentially leading to novel therapeutic agents. The scientific community eagerly awaits further clinical data to validate its therapeutic potential and mechanism of action, which could position it as a significant contributor to next-generation pharmaceutical solutions.